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Compound of Interest

Compound Name: 4-(Methylamino)-3-nitrophenol

Cat. No.: B185000 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-(Methylamino)-3-nitrophenol is an aromatic organic compound of significant interest in

various fields of chemical synthesis. Its structure, featuring a phenol ring substituted with a

methylamino group, a nitro group, and a hydroxyl group, makes it a versatile intermediate. The

electron-donating methylamino group and the electron-withdrawing nitro group create a "push-

pull" system, which is valuable in the synthesis of heterocyclic compounds, dyes, and

pigments. This guide provides a comprehensive overview of its chemical properties, synthesis,

and key applications.

Chemical Identification and Properties
The primary identifier for 4-(Methylamino)-3-nitrophenol is its CAS number. A comprehensive

list of its synonyms and key physicochemical properties are detailed below.

Synonyms and Identifiers
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Identifier Type Value

CAS Number 14703-88-9[1]

IUPAC Name 4-(methylamino)-3-nitrophenol[1]

Synonyms

4-(N-Methylamino)-3-nitrophenol, 4-

Methylamino-3-nitro-phenol, Phenol, 4-

(methylamino)-3-nitro-, 5-Hydroxy-2-

methylamino-1-nitro-benzol, 2-nitro 4-hydroxy

N-methyl aniline[1]

Molecular Formula C₇H₈N₂O₃[1]

PubChem CID 22832045[1]

Physicochemical Properties
Property Value Source

Molecular Weight 168.15 g/mol PubChem (Computed)[1]

Exact Mass 168.05349212 Da PubChem (Computed)[1]

XLogP3 1.9 PubChem (Computed)[1]

Hydrogen Bond Donor Count 2 PubChem (Computed)[1]

Hydrogen Bond Acceptor

Count
4 PubChem (Computed)[1]

Rotatable Bond Count 2 PubChem (Computed)[1]

Topological Polar Surface Area 78.1 Å² PubChem (Computed)[1]

Heavy Atom Count 12 PubChem (Computed)[1]

Complexity 169 PubChem (Computed)[1]

Synthesis and Experimental Protocols
While a specific, detailed protocol for the synthesis of 4-(methylamino)-3-nitrophenol is not

readily available in the provided search results, a logical synthesis route can be inferred from
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the preparation of structurally similar compounds like 4-amino-3-nitrophenol. A common

approach involves the nitration of a protected p-aminophenol derivative, followed by hydrolysis.

Below is a plausible experimental workflow based on these principles.

Hypothetical Synthesis of 4-(Methylamino)-3-nitrophenol
This protocol is a hypothetical adaptation based on the synthesis of related compounds.

Materials:

4-(Methylamino)phenol

Acetic anhydride

Concentrated sulfuric acid

Concentrated nitric acid

Sodium hydroxide

Hydrochloric acid

Ice

Distilled water

Ethanol

Procedure:

Protection of the Amino and Hydroxyl Groups:

In a round-bottom flask, dissolve 4-(methylamino)phenol in acetic anhydride.

Slowly add a catalytic amount of concentrated sulfuric acid while cooling the mixture in an

ice bath.

Stir the reaction mixture at room temperature until the starting material is consumed

(monitored by TLC).
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Pour the reaction mixture into ice water to precipitate the protected intermediate, 4-

acetoxy-N-methylacetanilide.

Filter the precipitate, wash with cold water until neutral, and dry.

Nitration:

Carefully add the dried 4-acetoxy-N-methylacetanilide to a mixture of concentrated sulfuric

acid and concentrated nitric acid, maintaining a low temperature (0-5 °C) with an ice-salt

bath.

Stir the mixture until the nitration is complete (monitored by TLC).

Slowly pour the reaction mixture onto crushed ice to precipitate the nitrated intermediate.

Filter the yellow precipitate, wash thoroughly with cold water until the filtrate is neutral, and

dry.

Hydrolysis:

Suspend the nitrated intermediate in an aqueous solution of sodium hydroxide.

Heat the mixture to reflux to hydrolyze the acetyl groups.

After cooling, carefully acidify the solution with hydrochloric acid to precipitate the crude 4-
(methylamino)-3-nitrophenol.

Filter the product, wash with cold water, and recrystallize from a suitable solvent (e.g.,

ethanol/water mixture) to obtain the purified product.

Experimental Workflow Diagram
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Hypothetical Synthesis of 4-(Methylamino)-3-nitrophenol

4-(Methylamino)phenol

Protection
(Acetic Anhydride, H₂SO₄)

4-Acetoxy-N-methylacetanilide

Nitration
(HNO₃, H₂SO₄, 0-5 °C)

Nitrated Intermediate

Hydrolysis
(NaOH, heat; then HCl)

Crude 4-(Methylamino)-3-nitrophenol

Recrystallization

Pure 4-(Methylamino)-3-nitrophenol
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Azo Dye Formation using a Nitrophenol Derivative

Diazotization Azo Coupling

Primary Aromatic Amine
(e.g., Aniline)

NaNO₂ + HCl
(0-5 °C)

Diazonium Salt

Coupling Reaction

4-(Methylamino)-3-nitrophenol

NaOH (aq)

Phenoxide Ion
(activated coupling component)

Azo Dye

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b185000#4-methylamino-3-nitrophenol-cas-number-
and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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